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Compound of Interest

Compound Name: ATP synthase inhibitor 2

Cat. No.: B10857221 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of

ATP synthase inhibitor 2 (CAS No. 2814540-76-4). As a novel research chemical with limited

safety data, it is imperative to treat this compound with a high degree of caution. The following

procedures are based on general best practices for handling potentially hazardous bioactive

small molecules.

Compound Identification and Properties
A summary of the key quantitative data for ATP synthase inhibitor 2 is provided in the table

below.
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Property Value

Chemical Name
N-[[2-(Methylthio)-3-quinolinyl]methyl]-L-tyrosine

methyl ester

CAS Number 2814540-76-4

Molecular Formula C21H22N2O3S

Molecular Weight 382.48 g/mol

Known Activity
Pseudomonas aeruginosa (PA) ATP synthase

inhibitor (IC50 = 10 μg/mL).[1][2][3]

Solubility
Soluble in DMSO (up to 250 mg/mL with

ultrasonic assistance).[1]

Storage
Powder: -20°C for up to 3 years. In solvent:

-80°C for up to 1 year.[4]

Hazard Assessment and Safety Precautions
As a specific Safety Data Sheet (SDS) for ATP synthase inhibitor 2 is not readily available, it

must be handled as a compound with unknown toxicity. The general class of ATP synthase

inhibitors has been shown to have potential toxic effects on vital organs such as the nervous

system, heart, and kidneys.[5][6][7] Therefore, stringent safety measures are mandatory.

Personal Protective Equipment (PPE):

A foundational principle of laboratory safety is the consistent and correct use of PPE. The

minimum required PPE for handling ATP synthase inhibitor 2 is outlined below.
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PPE Category Specification Rationale

Eye/Face Protection

ANSI Z87.1-compliant safety

glasses with side shields or

chemical splash goggles. A

face shield should be worn

over safety glasses/goggles

when there is a splash hazard.

Protects eyes from splashes

and airborne particles. A face

shield offers a broader range

of protection for the entire

face.

Hand Protection

Nitrile or neoprene gloves.

Consider double-gloving for

added protection.

Provides a barrier against skin

contact. Inspect gloves before

each use and change them

immediately if contaminated.

Body Protection

A laboratory coat (Nomex® or

similar flame-resistant material

is recommended if flammable

solvents are in use).

Protects skin and personal

clothing from contamination.

Footwear
Closed-toe and closed-heel

shoes.

Prevents injuries from spills

and dropped objects.

Respiratory Protection

A risk assessment should be

conducted to determine if a

respirator is necessary. If

working with the solid

compound where dust may be

generated, or if creating

aerosols, a NIOSH-approved

respirator is recommended.

Protects against inhalation of

the compound.

Engineering Controls:
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Control Specification Rationale

Ventilation

All handling of ATP synthase

inhibitor 2, especially weighing

of the solid and preparation of

solutions, should be conducted

in a certified chemical fume

hood.

Minimizes the risk of inhalation

exposure.

Safety Equipment

An operational eyewash

station and safety shower must

be readily accessible in the

work area.

Provides immediate

decontamination in case of

accidental exposure.

Operational Plan: Step-by-Step Handling
Procedures
The following workflow provides a procedural guide for the safe handling of ATP synthase
inhibitor 2.
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Preparation

Handling

Cleanup and Disposal

Don appropriate PPE

Prepare work area in a chemical fume hood

Gather all necessary materials and equipment

Weigh the solid compound in the fume hood

Prepare stock solutions using appropriate solvents

Perform experimental procedures

Decontaminate work surfaces

Segregate and label all waste

Dispose of waste according to institutional guidelines

Remove PPE and wash hands thoroughly
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Waste Streams Disposal Containers

Solid Waste (contaminated gloves, weigh boats, etc.) Labeled Hazardous Solid Waste Container

Liquid Waste (unused solutions, solvent rinses) Labeled Hazardous Liquid Waste Container

Sharps Waste (needles, contaminated glass) Puncture-resistant Sharps Container

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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